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Compound of Interest

Compound Name: Ozenoxacin-d3

Cat. No.: B12372220 Get Quote

For Immediate Release

This technical guide provides researchers, scientists, and drug development professionals with

an in-depth overview of commercially available Ozenoxacin-d3 reference standards.

Ozenoxacin-d3, a deuterated analog of the quinolone antibiotic Ozenoxacin, serves as an

ideal internal standard for highly accurate and precise quantification in bioanalytical studies,

particularly those employing liquid chromatography-mass spectrometry (LC-MS). This

document outlines key suppliers, their product specifications, relevant experimental

methodologies, and the biological pathway of Ozenoxacin.

Commercial Suppliers of Ozenoxacin-d3
A critical aspect of any quantitative analysis is the quality and characterization of the reference

standard. Several reputable suppliers offer Ozenoxacin-d3 for research purposes. The

following table summarizes the available quantitative data for Ozenoxacin-d3 from prominent

commercial sources.
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Supplier
Catalog
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Available
Quantities

ARTIS

STANDARDS
AC0526[1]

C₂₁H₁₈D₃N₃O

₃[1]
366.18[1]

Not explicitly

stated; sold

as a stable

isotope-

labeled

internal

standard.

Contact for

details.[1]

Cleanchem CL-OZX-04
C₂₁H₁₈D₃N₃O

₃
366.4

Provided with

comprehensi

ve

characterizati

on data.

Custom

synthesis.

MedChemEx

press
HY-116237A

Not explicitly

stated for the

free base;

C₂₁H₁₉D₃ClN

₃O₃ for HCl

salt.

Not explicitly

stated for the

free base;

402.88 for

HCl salt.

Not explicitly

stated; sold

as a

deuterium-

labeled

compound.[2]

1mg, 5mg,

10mg, 25mg,

50mg, 100mg

(for HCl salt).

Mechanism of Action: Inhibition of Bacterial DNA
Replication
Ozenoxacin exerts its antibacterial effect by targeting two essential bacterial enzymes: DNA

gyrase and topoisomerase IV. These enzymes are critical for bacterial DNA replication,

transcription, and repair. By inhibiting these enzymes, Ozenoxacin induces double-stranded

breaks in the bacterial chromosome, ultimately leading to cell death. The dual-targeting

mechanism of Ozenoxacin contributes to its potent bactericidal activity and a low propensity for

the development of bacterial resistance.
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Ozenoxacin's dual inhibition of bacterial DNA gyrase and topoisomerase IV.

Experimental Protocols: Bioanalytical Quantification
of Ozenoxacin using Ozenoxacin-d3 Internal
Standard
The use of a deuterated internal standard like Ozenoxacin-d3 is the gold standard for

quantitative bioanalysis by LC-MS/MS. It corrects for variability during sample preparation and

analysis, ensuring high accuracy and precision. While a specific, detailed protocol for an

Ozenoxacin assay using Ozenoxacin-d3 was not publicly available in the searched literature, a

general and widely accepted methodology for such an analysis is presented below. This

protocol is based on established principles of bioanalytical method validation.

Objective: To accurately quantify the concentration of Ozenoxacin in a biological matrix (e.g.,

plasma, tissue homogenate) using Ozenoxacin-d3 as an internal standard.

Materials:

Ozenoxacin reference standard

Ozenoxacin-d3 internal standard

Biological matrix (e.g., human plasma)

HPLC-grade methanol and acetonitrile

HPLC-grade formic acid or ammonium acetate
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Reagent-grade water

Protein precipitation solvent (e.g., acetonitrile or methanol)

LC-MS/MS system with electrospray ionization (ESI) source

Procedure:

Preparation of Stock Solutions (1 mg/mL):

Accurately weigh and dissolve Ozenoxacin and Ozenoxacin-d3 in a suitable solvent (e.g.,

methanol) to prepare individual stock solutions.

Preparation of Working Solutions:

Prepare a series of Ozenoxacin working solutions for the calibration curve by serially

diluting the stock solution with the appropriate solvent.

Prepare a working solution of the Ozenoxacin-d3 internal standard at a fixed

concentration.

Sample Preparation (Protein Precipitation):

To a 100 µL aliquot of the biological matrix sample, calibration standard, or quality control

sample, add a fixed volume of the Ozenoxacin-d3 internal standard working solution.

Add three volumes of cold protein precipitation solvent (e.g., 300 µL of acetonitrile).

Vortex vigorously for 1-2 minutes to ensure thorough mixing and protein precipitation.

Centrifuge the samples at high speed (e.g., >10,000 x g) for 10 minutes to pellet the

precipitated proteins.

Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Analysis:

Chromatographic Conditions:
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Column: A suitable C18 reversed-phase column.

Mobile Phase A: Water with 0.1% formic acid or 10 mM ammonium acetate.

Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.

Gradient: A suitable gradient to ensure separation of Ozenoxacin from matrix

components.

Flow Rate: A typical flow rate for analytical LC-MS.

Injection Volume: 5-10 µL.

Mass Spectrometric Conditions:

Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions: Determine the optimal precursor to product ion transitions for both

Ozenoxacin and Ozenoxacin-d3 by infusing individual standard solutions.

Data Analysis:

Construct a calibration curve by plotting the peak area ratio of Ozenoxacin to

Ozenoxacin-d3 against the nominal concentration of the calibration standards.

Determine the concentration of Ozenoxacin in the unknown samples by interpolating their

peak area ratios from the calibration curve.
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A typical workflow for the bioanalysis of Ozenoxacin using a deuterated internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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